1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione

• IUPAC Name: 3-(4-benzhydrylpiperazin-1-yl)-1-(3,4-dichlorophenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C27H25Cl2N3O2/c28-22-12-11-21(17-23(22)29)32-25(33)18-24(27(32)34)30-13-15-31(16-14-30)26(19-7-3-1-4-8-19)20-9-5-2-6-10-20/h1-12,17,24,26H,13-16,18H2
• InChI Key: UIQLJCSRNASJHE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2CC(=O)N(C2=O)C3=CC(=C(C=C3)Cl)Cl)C(C4=CC=CC=C4)C5=CC=CC=C5
• Molecular Formula: C27H25Cl2N3O2
• Molecular Weight: 494.4 g/mol

Description

1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione, also known as SCH-23390, is a selective dopamine D1 receptor antagonist. It was first synthesized in the 1980s and has since been widely used in scientific research to study the role of dopamine in various physiological and pathological processes.

Mechanism of Action

1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione is a selective dopamine D1 receptor antagonist, meaning it binds to and blocks the dopamine D1 receptor. This receptor is primarily located in the brain and is involved in various physiological processes such as motor behavior, learning and memory, and reward. By blocking the dopamine D1 receptor, 1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione can modulate these processes and provide insights into the role of dopamine in various physiological and pathological conditions.
Biochemical and Physiological Effects:
1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione has been shown to have a variety of biochemical and physiological effects. It has been shown to decrease dopamine release in the brain, decrease locomotor activity, and impair learning and memory. It has also been shown to have antidepressant-like effects and to reduce the symptoms of schizophrenia in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione in lab experiments is its selectivity for the dopamine D1 receptor, which allows for more precise modulation of dopamine signaling. However, one limitation is that it does not cross the blood-brain barrier easily, which can limit its use in studies of the central nervous system.

Future Directions

There are several future directions for research involving 1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione. One direction is to further explore its potential therapeutic applications in psychiatric disorders such as schizophrenia and depression. Another direction is to investigate its effects on other physiological processes such as inflammation and immune function. Additionally, the development of new compounds with improved selectivity and pharmacokinetic properties could lead to even more precise modulation of dopamine signaling.

Synthesis Methods

The synthesis of 1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione involves several steps, starting with the reaction of 3,4-dichlorophenylacetonitrile with piperazine to form 1-(3,4-dichlorophenyl)-4-(diphenylmethyl)piperazine. This intermediate is then reacted with maleic anhydride to form 1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione.

Scientific Research Applications

1-(3,4-dichlorophenyl)-3-[4-(diphenylmethyl)-1-piperazinyl]-2,5-pyrrolidinedione has been widely used in scientific research to study the role of dopamine in various physiological and pathological processes. It has been used to study the effects of dopamine on motor behavior, learning and memory, addiction, and psychiatric disorders such as schizophrenia and depression.